Cas no 366491-50-1 (Fmoc-DL-glutamic acid-gamma-allyl ester)

• Product Name: Fmoc-DL-glutamic acid-gamma-allyl ester
• CAS No: 366491-50-1
• MF: C₂₃H₂₃NO₆
• MW: 409.43182682991
• CID: 4649960
• Update Time: 2025-05-24

Fmoc-DL-glutamic acid-gamma-allyl ester Chemical and Physical Properties

Names and Identifiers

• Fmoc-dl-glu(oall)-oh
• Fmoc-D-Glu(allyl ester)-OH
• Fmoc-DL-glutamic acid-gamma-allyl ester
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(allyloxy)-5-oxopentanoic acid
• Fmoc-L-glutamic acid 5-allyl ester
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxo-5-prop-2-enoxypentanoic acid
• Fmoc-DL-glutamic acid-
• A-allyl ester
• SY051381
• ST51016076
• E70608
• A806620
• 2-(9-H-Fluoren -9-ylmethoxycarbonylamino)-pentane

• Inchi： 1S/C23H23NO6/c1-2-13-29-21(25)12-11-20(22(26)27)24-23(28)30-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h2-10,19-20H,1,11-14H2,(H,24,28)(H,26,27)
• InChI Key： LRBARFFNYOKIAX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCC(=O)OCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 613
• XLogP3: 3.5
• Topological Polar Surface Area: 102

Additional information on Fmoc-DL-glutamic acid-gamma-allyl ester

Fmoc-DL-Glutamic Acid-Gamma-Allyl Ester (CAS No. 366491-50-1): A Comprehensive Overview

Fmoc-DL-glutamic acid-gamma-allyl ester (CAS No. 366491-50-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, which combines the functionalities of a 9-fluorenylmethyloxycarbonyl (Fmoc) group, DL-glutamic acid, and a gamma-allyl ester, offers unique properties that make it an invaluable tool in modern chemical research and development.

The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability under harsh reaction conditions while being easily removable under mild acidic conditions. This feature makes Fmoc-DL-glutamic acid-gamma-allyl ester particularly useful in the construction of complex peptide sequences, where precise control over side-chain functionalities is critical. The presence of the gamma-allyl ester introduces additional reactivity and flexibility, enabling the formation of diverse structures through allylic substitution or addition reactions.

Recent advancements in the application of Fmoc-DL-glutamic acid-gamma-allyl ester have been documented in various research studies. For instance, researchers have explored its utility in the synthesis of bioactive peptides with tailored pharmacokinetic profiles. By incorporating this compound into peptide backbones, scientists have achieved enhanced stability and bioavailability, paving the way for potential therapeutic applications.

In addition to its role in peptide synthesis, Fmoc-DL-glutamic acid-gamma-allyl ester has also found applications in the development of advanced materials. Its ability to undergo controlled polymerization reactions has led to the creation of novel polymeric materials with unique mechanical and electronic properties. These materials hold promise for use in drug delivery systems, sensors, and other cutting-edge technologies.

The structural versatility of Fmoc-DL-glutamic acid-gamma-allyl ester is further highlighted by its use as a building block in total synthesis efforts targeting complex natural products. By leveraging its reactivity and functionality, chemists have successfully synthesized intricate molecules with potential medicinal value.

From an analytical standpoint, the characterization of Fmoc-DL-glutamic acid-gamma-allyl ester has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These tools provide detailed insights into its molecular structure and reactivity, facilitating its efficient utilization in various chemical processes.

In conclusion, Fmoc-DL-glutamic acid-gamma-allyl ester (CAS No. 366491-50-1) stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted applications across diverse fields underscore its importance as a key component in contemporary research and development endeavors.